N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide

• Molecular Formula: C13H13N5OS
• Molecular Weight: 287.34 g/mol
• IUPAC Name: N-[3-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide
• InChI: InChI=1S/C13H13N5OS/c1-3-11-15-16-13-18(11)17-12(20-13)9-5-4-6-10(7-9)14-8(2)19/h4-7H,3H2,1-2H3,(H,14,19)
• InChI Key: TWJQWLPLXIXZEF-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=CC=C3)NC(=O)C

Description

N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide is a chemical compound that has been researched for its potential applications in the field of medicine. It is a member of the thiadiazole family of compounds and has been found to have promising properties that make it a subject of interest for scientific research.

Mechanism of Action

The mechanism of action of N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide is not fully understood. However, it has been found to have an effect on various biochemical pathways in the body.
Biochemical and Physiological Effects:
N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide has been found to have various biochemical and physiological effects. It has been shown to have an effect on the central nervous system, as well as on various other organs and tissues in the body.

Advantages and Limitations for Lab Experiments

N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to have a wide range of potential applications. However, there are also some limitations to its use in lab experiments, including the need for further research to fully understand its mechanisms of action.

Future Directions

There are several future directions for research on N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide. These include further studies on its mechanisms of action, as well as its potential applications in the treatment of various diseases and conditions. Additionally, research could be conducted on the development of new synthesis methods for the compound, as well as its potential use in combination therapies with other drugs.

Synthesis Methods

The synthesis of N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide involves the reaction of 3-ethyl-6-amino-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole with phenylacetyl chloride in the presence of a base. The resulting product is then purified through recrystallization.

Scientific Research Applications

N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide has been researched for its potential applications in the field of medicine. It has been found to have promising properties that make it a subject of interest for scientific research.